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Compound of Interest

Compound Name: 2-Bromo-3-fluoroaniline

Cat. No.: B056032 Get Quote

Essential Safety and Handling Guide for 2-Bromo-3-
fluoroaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2-Bromo-3-fluoroaniline (CAS No. 111721-75-6). Adherence to these protocols is essential to

ensure personnel safety and mitigate environmental risk.

Hazard Summary
2-Bromo-3-fluoroaniline is a hazardous substance that can cause significant harm upon

exposure. It is harmful if swallowed, toxic in contact with skin, and may be toxic if inhaled.[1] It

is known to cause skin irritation and serious eye irritation.[2][3]
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Property Value

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

Appearance Off-white solid crystalline

Flash Point 94 °C / 201.2 °F

Specific Gravity 1.67 g/cm³

Solubility Slightly soluble in water.[4]

Hazard Class 6.1 (Toxic)

Packing Group III

Occupational Exposure Limits (OELs)

No specific occupational exposure limits have

been established for this product by regional

regulatory bodies.[3][5][6] Handle with

appropriate engineering controls and personal

protective equipment to minimize exposure.

Operational Plan: Safe Handling and Storage
A systematic approach is mandatory for the safe handling of 2-Bromo-3-fluoroaniline.

Engineering Controls
Ventilation: All handling of 2-Bromo-3-fluoroaniline, both in solid and solution form, must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

Ensure adequate ventilation to keep airborne concentrations low.[7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
The following PPE is mandatory to prevent exposure. All PPE should be inspected for integrity

before each use.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[8] Gloves must be

inspected prior to use and

disposed of properly after

handling.

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[8]

Eye/Face Protection

Chemical splash goggles with

side shields or a full-face

shield.[7][8]

Protects eyes from dust

particles and splashes of

solutions containing the

compound.

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[8] For larger

quantities or where splashing

is likely, a chemical-resistant

suit may be necessary.

Protects the skin from

accidental spills and

contamination.

Respiratory Protection

Work should be conducted in a

chemical fume hood.[8] If

engineering controls are

insufficient, a NIOSH/MSHA or

European Standard EN 149

approved respirator with

particulate filters may be

necessary.[3]

Prevents inhalation of airborne

dust or aerosols, a primary

route of exposure for this

compound.[8]

Handling Protocol
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Preparation: Ensure all necessary PPE is available and in good condition.

Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled.[2] Wash

hands thoroughly with soap and water after handling.[2]
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Procedure: Avoid breathing dust, fumes, or vapors.[8] Prevent all contact with skin and eyes

by wearing the appropriate PPE.[8] Use non-sparking tools where necessary.[9]

Storage
Conditions: Store in a dry, cool, and well-ventilated place.[7] Keep containers tightly closed.

[7]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[10]

Labeling: Ensure all containers are clearly and accurately labeled.

Emergency and Disposal Plan
Spill Response Protocol
In the event of a spill, immediate and proper cleanup is essential to mitigate hazards.

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area.[11] If flammable materials are nearby, extinguish all ignition sources.[1]

Personal Protection: Don the appropriate PPE, including respiratory protection if necessary,

before entering the spill area.[1]

Containment: For solid spills, carefully sweep or vacuum the material, avoiding actions that

could generate dust.[2] For liquid spills, use an absorbent medium like sand or vermiculite to

absorb the spill.[8]

Cleanup: Collect the spilled material and absorbent into a suitable, labeled, and sealed

hazardous waste container.[1]

Decontamination: Clean the spill area with a suitable solvent or detergent and water.[12]

Collect all cleaning materials for disposal as hazardous waste.[12]

Ventilation: Ensure the area is well-ventilated throughout the cleanup process.[12]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air.[12] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[12] Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

[12] Wash the affected area with plenty of soap

and water for at least 15 minutes.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[2] Remove contact lenses if present

and easy to do.[2] Continue rinsing and seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[12] Never give anything by mouth to an

unconscious person.[12] Call a physician or

poison control center immediately.[12]

Disposal Plan
All materials contaminated with 2-Bromo-3-fluoroaniline must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.[3][12]

Waste Collection: Collect waste material in a clearly labeled, sealed, and appropriate

hazardous waste container.[12] Do not mix with other waste.[4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name: "2-Bromo-3-fluoroaniline".[12]

Storage of Waste: Store the sealed waste container in a designated, secure, and well-

ventilated hazardous waste accumulation area, away from incompatible materials.[12]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal company.[3][12] Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste and must consult local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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